3,4-dichloro-N-isopropylbenzamide
Overview
Description
3,4-dichloro-N-isopropylbenzamide is a chemical compound with the molecular formula C10H11Cl2NO . It is a member of the benzamide family, which are amides derived from benzoic acid .
Synthesis Analysis
The synthesis of benzamides, such as this compound, can be achieved through the direct condensation of carboxylic acids and amines . This process involves the use of a catalyst, such as diatomite earth@IL/ZrCl4, under ultrasonic irradiation . This method is considered green, rapid, mild, and highly efficient .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with two chlorine atoms and an isopropylbenzamide group . The exact structure can be determined using techniques such as nuclear magnetic resonance (NMR) and infrared spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, density, melting point, and boiling point . These properties can be determined using various analytical techniques .Scientific Research Applications
Structural Analysis and Synthesis
- X-ray Crystal Structure Analysis: The study of lithiated N-isopropylbenzamide revealed the formation of a unique octameric aggregate of E aza enolate units, determined through X-ray crystal structure analysis. This provides insights into the structural properties of similar compounds (Maetzke & Seebach, 1990).
- Synthesis of Derivatives: N-(2,2-Dichloro-1-phenylalkylidene)isopropylamines, closely related to 3,4-dichloro-N-isopropylbenzamide, were synthesized, providing access to a range of substances with diverse biological activities. This highlights the potential for developing novel compounds using similar chemical structures (Kimpe, Coppens, Welch, & Corte, 1990).
Photocatalytic Applications
- Photocatalytic Degradation: Research on the photocatalytic degradation of propyzamide (3,5-dichloro-N-(3-methyl-1-butyn-3-yl)benzamide) using TiO2-loaded adsorbent supports demonstrates the potential for using similar compounds in environmental applications, such as the degradation of pollutants (Torimoto, Ito, Kuwabata, & Yoneyama, 1996).
Drug Development and Pharmacokinetics
- Novel Compounds for Human Studies: In a study addressing human pharmacokinetic uncertainty, novel compounds like PF-184298 ((S)-2,3-dichloro-N-isobutyl-N-pyrrolidin-3-ylbenzamide) were selected for human studies. This research provides an understanding of the pharmacokinetic predictions and decision-making processes in drug development, demonstrating the importance of these compounds in medical research (Harrison et al., 2012).
Safety and Hazards
properties
IUPAC Name |
3,4-dichloro-N-propan-2-ylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2NO/c1-6(2)13-10(14)7-3-4-8(11)9(12)5-7/h3-6H,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRQFVHHYFOMACR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=C(C=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10951059 | |
Record name | 3,4-Dichloro-N-(propan-2-yl)benzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10951059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28394-52-7 | |
Record name | NSC405012 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405012 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,4-Dichloro-N-(propan-2-yl)benzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10951059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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